3-hydroxy-4-(4-isobutoxy-2-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-phenyl-1,5-dihydro-2H-pyrrol-2-one

Specification

• Molecular Formula: C29H36N2O5
• Molecular Weight: 492.6 g/mol
• IUPAC Name: (4E)-4-[hydroxy-[2-methyl-4-(2-methylpropoxy)phenyl]methylidene]-1-(3-morpholin-4-ylpropyl)-5-phenylpyrrolidine-2,3-dione
• Standard InChI: InChI=1S/C29H36N2O5/c1-20(2)19-36-23-10-11-24(21(3)18-23)27(32)25-26(22-8-5-4-6-9-22)31(29(34)28(25)33)13-7-12-30-14-16-35-17-15-30/h4-6,8-11,18,20,26,32H,7,12-17,19H2,1-3H3/b27-25+
• Standard InChI Key: TYMBTIAANABPGR-IMVLJIQESA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)OCC(C)C)/C(=C\2/C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CC=CC=C4)/O
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(C)C)C(=C2C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CC=CC=C4)O

Introduction

The compound 3-hydroxy-4-(4-isobutoxy-2-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-phenyl-1,5-dihydro-2H-pyrrol-2-one is a complex organic molecule with a specific structure and potential applications in pharmaceutical or chemical research. This article aims to provide detailed information about its chemical properties, synthesis, and potential biological activities based on available data.

Physical and Chemical Characteristics

• Solubility: Typically, compounds of this nature have limited solubility in water but are more soluble in organic solvents.

• Stability: Generally stable under normal conditions but may degrade under extreme temperatures or light exposure.

Synthesis

The synthesis of such compounds typically involves multi-step reactions involving the formation of the pyrrole ring and the attachment of the benzoyl and morpholinyl groups. Common methods include condensation reactions and alkylation steps.

Potential Biological Activities

While specific biological activities for this exact compound are not detailed in the available literature, compounds with similar structures often exhibit potential as inhibitors or modulators of various biological pathways. For instance, pyrrole derivatives have been studied for their antioxidant, anti-inflammatory, and anticancer properties.

Table: Comparison of Similar Compounds

Compound	Molecular Weight	Potential Biological Activity
3-hydroxy-4-(4-isobutoxy-3-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(3,4,5-trimethoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one	582.7 g/mol	Potential for various biological activities due to its complex structure
3-hydroxy-4-(4-isobutoxy-2-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-phenyl-1,5-dihydro-2H-pyrrol-2-one	Approximately 492.62 g/mol	Potential as a modulator or inhibitor in biological pathways

Discussion

• The presence of a morpholine ring and a benzoyl group suggests potential interactions with biological targets, such as enzymes or receptors.

• The phenyl group at position 5 may influence the compound's lipophilicity and ability to penetrate biological membranes.